2-Amino-4-(dimethylamino)-6-(methylthio)-1,3,5-triazine

• IUPAC Name: 2-N,2-N-dimethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C6H11N5S/c1-11(2)5-8-4(7)9-6(10-5)12-3/h1-3H3,(H2,7,8,9,10)
• InChI Key: BSVZMVMAYPPOBI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N)SC
• Molecular Formula: C6H11N5S
• DSSTOX Substance ID: DTXSID70369414
• Molecular Weight: 185.25 g/mol
• Solubility: 24.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 35610-09-4

Description

2-Amino-4-(dimethylamino)-6-(methylthio)-1,3,5-triazine, commonly known as MTT, is a synthetic compound that has gained significant attention in the scientific community due to its unique properties. It is a yellow-colored crystalline powder that is soluble in water and organic solvents. MTT is widely used in various scientific research applications, primarily in the field of biochemistry and physiology.

Mechanism of Action

MTT is reduced by mitochondrial dehydrogenases to formazan, which is a purple-colored compound. The reduction of MTT to formazan is dependent on the activity of mitochondrial dehydrogenases, which is directly related to the number of viable cells present in the culture. Therefore, the amount of formazan produced is proportional to the number of viable cells present in the culture.
Biochemical and physiological effects:
MTT has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and induce apoptosis. MTT has also been shown to have antioxidant properties and protect cells against oxidative stress. In addition, MTT has been shown to have anti-inflammatory properties and reduce inflammation in various disease models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTT in lab experiments is its simplicity and ease of use. The assay is relatively inexpensive and can be performed in a relatively short amount of time. However, one of the limitations of using MTT is its sensitivity to various factors, such as pH and temperature. In addition, MTT can be affected by the presence of certain compounds, such as phenols and detergents.

Future Directions

There are several future directions for the use of MTT in scientific research. One potential area of research is the use of MTT in the development of new drugs and therapies. MTT can be used to screen for compounds that have anti-cancer properties or protect against oxidative stress. Another potential area of research is the use of MTT in the study of mitochondrial function and metabolism. MTT can be used to investigate the role of mitochondrial dehydrogenases in various disease models, such as Parkinson's disease and Alzheimer's disease. Overall, the use of MTT in scientific research has the potential to lead to significant advances in our understanding of various biological processes and the development of new therapies.

Scientific Research Applications

MTT has been extensively used in various scientific research applications, primarily in the field of biochemistry and physiology. It is commonly used as a substrate for the measurement of cell viability and proliferation. MTT is also used in the evaluation of drug toxicity and cytotoxicity. In addition, MTT is used in the measurement of mitochondrial function and metabolism.